2-(methylamino)-N-phenylacetamide

• IUPAC Name: 2-(methylamino)-N-phenylacetamide
• InChI: InChI=1S/C9H12N2O/c1-10-7-9(12)11-8-5-3-2-4-6-8/h2-6,10H,7H2,1H3,(H,11,12)
• InChI Key: GPKJKIOOIVUFMI-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)NC1=CC=CC=C1
• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol

Description

2-(methylamino)-N-phenylacetamide, commonly known as N-methylphenylacetamide (NMPA), is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and ethanol. NMPA has been synthesized using various methods, and its applications in scientific research have been extensively studied. In

Scientific Research Applications

• Anticonvulsant Activity : Several studies have explored the anticonvulsant properties of derivatives of 2-(methylamino)-N-phenylacetamide. For instance, omega-(1H-imidazol-1-yl)-N-phenylacetamide and propionamide derivatives have been synthesized and evaluated for their anticonvulsant activity, especially against seizures induced by maximal electroshock. Compounds with specific substituents on the N-phenyl ring showed promising activity in this regard (Soyer et al., 2004). Another study synthesized and evaluated omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives for anticonvulsant activity, identifying certain compounds as particularly effective (Aktürk et al., 2002).

• Estrogen-Like Effects : Research on 2-phenylacetamide isolated from the seeds of Lepidium apetalum revealed estrogen-like effects in vitro and in vivo. This compound could potentially be used in the treatment of perimenopause syndrome (Zeng et al., 2018).

• Antileishmanial Agent : A novel quinoline derivative, 2-(2-methylquinolin-4-ylamino)-N-phenylacetamide, has been synthesized and shown to be a potent antileishmanial agent, exhibiting significant activity against the parasite in animal models. This suggests potential for further exploration as an antileishmanial drug (Sahu et al., 2002).

• Synthesis and Characterization : Efficient synthesis methods for related compounds, like 2-(3-aryl-1,2,4-oxadiazol-5-yl)-N-phenylacetamide derivatives, have been developed. These compounds have been characterized using techniques like NMR and mass analyses, indicating their potential for various applications (Srivani et al., 2018).

• Fluorescence Spectroscopy : Studies on 2-phenylacetamide clusters using techniques like fluorescence excitation and IR-UV ion-depletion spectroscopy have provided insights into the hydration of primary amides. This is important for understanding the molecular interactions and properties of these compounds (Robertson et al., 2001).

Citations

Derivatives of arylhydrazonic acids. Part 2: A facile approach to novel 4, 5-dihydro-1H-1, 2, 4-triazoles via cyclization of amidrazones

G Drutkowski, C Donner, I Schulze, P Frohberg - Tetrahedron, 2002 - Elsevier

… Compound was prepared from 2-[(4-chlorophenyl)hydrazono]-2-methylamino-N-phenylacetamide 1o (3.1 g, 10 mmol) and acetone following GP 3. Crystallization from methanol gave …

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Scale-Up Synthesis of IID572: A New β-Lactamase Inhibitor

M Furegati, S Nocito, F Reck, A Casarez… - … process research & …, 2020 - ACS Publications

The new potentially best-in-class β-lactamase inhibitor IID572 was discovered by a late-stage functionalization approach. An alternative synthesis was developed to satisfy the short-…

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MM Sanaye, CS Joglekar… - … of Pharmacognosy and …, 2015 - AkiNik Publications

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